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Compound of Interest

Compound Name:
Tert-butyl 3-formylmorpholine-4-

carboxylate

Cat. No.: B153264 Get Quote

For researchers and professionals in drug development, (R)-N-Boc-3-morpholinecarbaldehyde

serves as a valuable chiral building block. Its morpholine core is a privileged scaffold in

medicinal chemistry, known for improving the pharmacokinetic properties of drug candidates.[1]

This technical guide provides a comprehensive overview of its commercial availability,

physicochemical properties, a plausible synthetic approach, and its relevance in drug

discovery.

Commercial Availability
Direct commercial availability of the enantiomerically pure (R)-N-Boc-3-

morpholinecarbaldehyde is limited. While the racemic mixture and the (S)-enantiomer are

available from several suppliers, the (R)-enantiomer is typically offered via custom synthesis.

Major chemical suppliers for the racemic and (S)- form include:

AChemBlock: Offers N-Boc-3-morpholinecarbaldehyde with 97% purity.[2]

BOC Sciences: Provides (S)-N-Boc-3-morpholinecarbaldehyde with a purity of 95%.[3]

Researchers requiring the (R)-enantiomer should inquire with these or other specialized

custom synthesis providers.
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The following table summarizes the available physicochemical data for N-Boc-3-

morpholinecarbaldehyde. The properties of the (R)-enantiomer are expected to be identical to

the (S)-enantiomer, with the exception of the sign of its specific rotation.

Property Value Source

IUPAC Name

tert-butyl (3R)-3-

formylmorpholine-4-

carboxylate

Inferred

Synonyms

(R)-4-(tert-

butoxycarbonyl)morpholine-3-

carbaldehyde

Inferred

CAS Number

833474-06-9 (racemic)[2],

218594-01-5 ((S)-enantiomer)

[3]

[2][3]

Molecular Formula C10H17NO4[2] [2]

Molecular Weight 215.25 g/mol [2] [2]

Purity Typically ≥95% [2][3]

Appearance Inquire with supplier

SMILES
CC(C)(C)OC(=O)N1CC--

INVALID-LINK--OC1
Inferred

Synthetic Approach
A robust and stereocontrolled synthesis of (R)-N-Boc-3-morpholinecarbaldehyde can be

envisioned through a two-step process: the enantioselective synthesis of the corresponding

primary alcohol, (R)-N-Boc-3-morpholinemethanol, followed by a mild oxidation to the

aldehyde.
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Synthesis of (R)-N-Boc-3-morpholinemethanol

Oxidation

Chiral Starting Material
(e.g., (R)-amino alcohol)

Multi-step Synthesis

(R)-N-Boc-3-morpholinemethanol

Mild Oxidation
(e.g., Swern, Dess-Martin)

(R)-N-Boc-3-morpholinecarbaldehyde
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Start

Set up flame-dried glassware
under inert atmosphere

Cool oxalyl chloride in DCM
to -78 °C

Add DMSO dropwise

Stir for 15 min

Add (R)-N-Boc-3-morpholinemethanol
solution dropwise

Stir for 45 min at -78 °C

Add triethylamine dropwise

Warm to room temperature
and stir for 1 hr

Quench with water

Extract with DCM

Wash with brine, dry, and concentrate

Purify by column chromatography

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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